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Compound of Interest

Compound Name: 1,2-Bis(2-chloroethoxy)ethane

Cat. No.: B7723579

An In-depth Technical Guide to 1,2-Bis(2-chloroethoxy)ethane for Researchers and Drug
Development Professionals

Introduction

1,2-Bis(2-chloroethoxy)ethane, a chlorinated ether, is a versatile chemical compound with
significant applications in organic synthesis and as an intermediate in the pharmaceutical and
agrochemical industries.[1][2] Its bifunctional nature, characterized by two reactive chloroethyl
groups, makes it a valuable building block for the construction of more complex molecular
architectures, including macrocycles and ionic liquids.[1][3] This guide provides a
comprehensive overview of 1,2-Bis(2-chloroethoxy)ethane, encompassing its chemical
identity, physicochemical properties, synthesis, applications, and safety considerations, tailored
for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms

1,2-Bis(2-chloroethoxy)ethane is systematically named 1-chloro-2-[2-(2-
chloroethoxy)ethoxy]ethane according to IUPAC nomenclature.[4] However, it is commonly
known by a variety of synonyms and trade names in industrial and academic settings.
Establishing a clear understanding of these alternative names is crucial for effective literature
searching and chemical sourcing.
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Identifier Value Source(s)
1-Chloro-2-[2-(2-

IUPAC Name [4]
chloroethoxy)ethoxylethane

CAS Number 112-26-5 [11[21[31[5]

Molecular Formula C6H12CI202 [11[31[5]

Molecular Weight 187.06 g/mol [11[3]
Triethylene glycol dichloride;
Triglycol dichloride; 1,8-
Dichloro-3,6-dioxaoctane;

Synonyms Ethylene glycol bis(2- [21[3][41[6]
chloroethyl) ether; Di(2-
chloroethyl) cellosolve; Bis(2-
chloroethoxy)ethane

Trade Name MALLAK TGDC [3]

EC Number 203-952-7 [4]

Beilstein/REAXYS 506177

Physicochemical Properties

The utility of 1,2-Bis(2-chloroethoxy)ethane in various synthetic applications is largely

dictated by its physical and chemical properties. It is a colorless to pale yellow liquid under

standard conditions and is combustible.[7][8]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.evitachem.com/product/evt-7857332
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.chembk.com/en/chem/Bis(2-chloroethoxy)ethane
https://www.evitachem.com/product/evt-7857332
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.chembk.com/en/chem/Bis(2-chloroethoxy)ethane
https://www.evitachem.com/product/evt-7857332
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.pharmaffiliates.com/en/112-26-5-1-2-bis-2-chloroethoxy-ethane-pa270024710.html
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.benchchem.com/product/b7723579?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://www.guidechem.com/encyclopedia/1-2-bis-2-chloroethoxy-ethane-dic2332.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Appearance Colorless to pale yellow liquid [21[3][8]
Boiling Point 235 °C [11[3][5][7]
Melting Point -32°Cto-31°C [21[31[4]
Density 1.197 g/mL at 25 °C 21151171
Flash Point 121 °C (250 °F) [21[31[4]
Refractive Index 1.461 (at 20 °C) [21[31[7]

Insoluble in water; Soluble in
Solubility organic solvents like carbon 3141171181
tetrachloride.

- Stable under normal
Stability [3]
temperatures and pressures.

Synthesis and Mechanistic Considerations

The primary industrial synthesis of 1,2-Bis(2-chloroethoxy)ethane involves the nucleophilic
substitution of the hydroxyl groups of triethylene glycol with a chlorinating agent.[1] A common
and efficient method utilizes thionyl chloride (SOCIz2) in the presence of a base like pyridine to
neutralize the HCI byproduct.[1][9]

Synthetic Protocol: Chlorination of Triethylene Glycol

This protocol describes a laboratory-scale synthesis of 1,2-Bis(2-chloroethoxy)ethane with a
reported yield of up to 91%.[1][9]

Step 1: Reaction Setup

¢ In a well-ventilated fume hood, dissolve one mole of triethylene glycol and three moles of
pyridine in 500 mL of dioxane in a suitable reaction flask equipped with a stirrer, condenser,
and dropping funnel.

e Heat the mixture to 80 °C.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.guidechem.com/encyclopedia/1-2-bis-2-chloroethoxy-ethane-dic2332.html
https://www.evitachem.com/product/evt-7857332
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.chembk.com/en/chem/Bis(2-chloroethoxy)ethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://www.chembk.com/en/chem/Bis(2-chloroethoxy)ethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.innospk.com/en/?news/grok-exploring-12-bis2-chloroethoxyethane-properties-applications-and-market-insights
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_2-chloroethoxy_ethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6764713.htm
https://www.guidechem.com/encyclopedia/1-2-bis-2-chloroethoxy-ethane-dic2332.html
https://mallakchemicals.com/chemical-pharma-intermediate/1-2-bis-2-chloroethoxy-ethane-c6h12cl2o2-cas-no-112-26-5.html
https://www.benchchem.com/product/b7723579?utm_src=pdf-body
https://www.evitachem.com/product/evt-7857332
https://www.evitachem.com/product/evt-7857332
https://www.chemicalbook.com/synthesis/1-2-bis-2-chloroethoxy-ethane.htm
https://www.benchchem.com/product/b7723579?utm_src=pdf-body
https://www.evitachem.com/product/evt-7857332
https://www.chemicalbook.com/synthesis/1-2-bis-2-chloroethoxy-ethane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Addition of Thionyl Chloride

o Slowly add 2.2 moles of thionyl chloride dropwise to the heated reaction mixture over a
period of 2-3 hours, maintaining the temperature at 80 °C.

Step 3: Reaction Completion

» After the addition is complete, continue to heat the mixture at 80 °C for an additional 5-6
hours to ensure the reaction goes to completion.[1]

Step 4: Work-up and Purification
o Cool the reaction mixture to room temperature.
» Remove the dioxane solvent by distillation.

e Add ethyl acetate to the residue and stir for 30 minutes to precipitate the pyridinium salt,
which is then removed by filtration.[9]

e Wash the ethyl acetate filtrate with water.

o Dry the organic layer over anhydrous sodium sulfate and then evaporate the solvent to yield
the crude product.

 Further purification can be achieved by vacuum distillation.

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Synthetic workflow for 1,2-Bis(2-chloroethoxy)ethane.

Applications in Research and Drug Development
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1,2-Bis(2-chloroethoxy)ethane serves as a crucial intermediate in various chemical

syntheses.[1][7] Its bifunctional nature allows it to act as a linker in the synthesis of more

complex molecules.

Pharmaceutical Intermediate: It is a key building block in the synthesis of active
pharmaceutical ingredients (APIs), including antibiotics, antitumor, and antiviral drugs.[2][3]
[10] Its structure can be modified to produce new drugs with specific pharmacological
activities.[10]

Agrochemical Synthesis: In the pesticide industry, it is used as a precursor for various
insecticides, fungicides, and herbicides.[2][10]

Macrocyclic and Spirocyclic Synthesis: The flexible ethylene glycol chain and reactive
terminal chlorides make it a versatile linker in the synthesis of macrocyclic and spirocyclic
compounds.[1]

lonic Liquid Synthesis: It has been utilized in the synthesis of certain ionic liquids.[1] For
example, it is used to synthesize 1,1'-[1,2-ethanediylbis(oxy-1,2-ethanediyl)]bis[3-methyl-1H-
imidazolium-1-yl] chloride.[3][7]

Other Industrial Uses: It also finds applications in water treatment as a purifier chemical and
in floor cleaning or disinfectant formulations.[2][3] It can also be used as a solvent for
hydrocarbons and oils.[4][7]

Analytical Characterization

The identity and purity of 1,2-Bis(2-chloroethoxy)ethane can be confirmed using a variety of

analytical techniques:

Gas Chromatography (GC): Purity is often determined by GC.[3]

Spectroscopic Methods:

o Infrared (IR) Spectroscopy: To identify characteristic functional groups.[4]

o Mass Spectrometry (MS): For molecular weight determination and structural elucidation.[4]
[11]
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Safety and Handling

1,2-Bis(2-chloroethoxy)ethane is classified as toxic if swallowed and harmful in contact with
skin.[1][12] It can cause serious eye damage.[1][13]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

impermeable gloves, and eye/face protection.[12][14]

e Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and prevent the
formation of dust and aerosols. Use non-sparking tools to prevent fire from electrostatic
discharge.[12]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents, acids, and bases.[12][14]

o First Aid:
o If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[12]

o If on Skin: Wash with plenty of soap and water. Call a poison center or doctor if you feel
unwell.[12]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[12]

Conclusion

1,2-Bis(2-chloroethoxy)ethane is a chemical intermediate of significant value to the research
and development community, particularly in the pharmaceutical and agrochemical sectors. Its
well-defined synthesis, versatile reactivity, and broad range of applications make it an important
tool for synthetic chemists. A thorough understanding of its properties and adherence to strict
safety protocols are essential for its effective and safe utilization in the laboratory and in
industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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